Cas no 1803914-78-4 (3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803914-78-4
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4798666
• Update Time: 2025-05-19

3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-4-1-5(14)13-6(3(4)2-12)15-7(9,10)11/h1H,2,12H2,(H,13,14)
• InChI Key： GJPRGTJBDWUJHY-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(=C1CN)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Additional information on 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803914-78-4)

3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1803914-78-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of an aminomethyl group, a bromo substituent, a hydroxy functional group, and a trifluoromethoxy moiety, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of chemical biology. The aminomethyl group provides a reactive site for further functionalization, enabling the attachment of diverse pharmacophores. This flexibility is particularly valuable in drug design, where precise molecular modifications can enhance binding affinity and selectivity. The bromo substituent on the pyridine ring serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The hydroxy group introduces polarity and hydrogen bonding capabilities into the molecule, which can be exploited to improve solubility and bioavailability. Additionally, the presence of a trifluoromethoxy group enhances lipophilicity and metabolic stability, attributes that are often sought after in drug candidates. These combined features make 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine an invaluable asset in the synthetic chemist's toolkit.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. This compound has been explored in several cutting-edge studies aimed at addressing unmet medical needs. For instance, researchers have leveraged its structural framework to design inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The reactivity of the aminomethyl group has been particularly exploited to create covalent binders that disrupt disease-relevant protein-protein interactions.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic properties and enhanced biological activity. The trifluoromethoxy group in 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine is no exception, contributing to its appeal as a synthetic intermediate. Studies have demonstrated that trifluoromethoxy-substituted pyridines exhibit promising anti-inflammatory and antiviral effects, making them attractive candidates for further development.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision. The introduction of the various functional groups is achieved through well-established yet highly effective chemical protocols, ensuring reproducibility and scalability.

The applications of 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy)pyridine extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that have demonstrated biological activity, inspiring synthetic chemists to explore its derivatives for novel applications. The compound's ability to serve as a precursor for diverse bioactive molecules underscores its versatility and importance in industrial chemistry.

In conclusion, 3-(Aminomethyl)-4-bromo-6-hydroxy-2-(trifluoromethoxy strong>)pyridine (CAS No. 1803914-78-4) is a multifaceted compound with significant potential in drug discovery and molecular synthesis. Its unique combination of reactive sites and functional groups makes it an indispensable tool for chemists working at the intersection of biology and chemistry. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly pivotal role in the development of next-generation medicines.